Cas no 2124-31-4 (4'-Dimethylaminoacetophenone)

• Product Name: 4'-Dimethylaminoacetophenone
• CAS No: 2124-31-4
• MF: C₁₀H₁₃NO
• MW: 163.2163
• MDL: MFCD00017246
• CID: 42492
• PubChem ID: 75037
• Update Time: 2025-06-08

4'-Dimethylaminoacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Dimethylamino)phenyl)ethanone
• 4'-DIMETHYLAMINOACETOPHENONE
• 4'-(N,N-DIMETHYLAMINO)ACETOPHENONE
• 4-(N,N-DIMETHYLAMINO)ACETOPHENONE
• TIMTEC-BB SBB007875
• P-(DIMETHYLAMINO)ACETOPHENONE
• 1-(4-Dimethylamino-phenyl)-ethanone
• 1-[4-(dimethylamino)phenyl]-ethanon
• 1-[4-(Dimethylamino)phenyl]ethanone
• 4'-N,N-dimethylaminoacetophenone
• p-N,N-Dimethylaminoacetophenone
• 1-[4-(dimethylamino)phenyl]-ethanone
• p-dimethylaminoacetophenone
• 4-Dimethylaminoacetophenone
• Ethanone, 1-[4-(dimethylamino)phenyl]-
• 4'-(Dimethylamino)acetophenone
• N8EZQ5S1GC
• 1-[4-(dimethylamino)phenyl]ethan-1-one
• 4-N,N-Dimethylaminoacetophenone
• HUDYANRNMZDQGA-UHFFFAOYSA-N
• Acetophenone, 4'-(dimethylamino)-
• Ethanone, 1-(4-(dimethylamino)phenyl
• CS-W007734
• NSC-74022
• 4-(Dimethylamino)phenyl methyl ketone
• HMS2179K16
• SB76305
• NSC74022
• UNII-N8EZQ5S1GC
• Z56978035
• AC-907/34124028
• NCGC00245543-01
• AC-16574
• CHEMBL256867
• J-013948
• SY009082
• STK741672
• Ethanone, 1-(4-(dimethylamino)phenyl)-
• N,N-DIMETHYLAMINOACETOPHENONE
• 1-[4-(Dimethylamino)phenyl]ethanone, AldrichCPR
• P-ACETYL-N,N-DIMETHYLANILINE
• EU-0033220
• MFCD00017246
• FS-2629
• D1575
• MLS000532639
• 4 inverted exclamation mark -(Dimethylamino)acetophenone
• DB-045519
• SCHEMBL60627
• p-(N,N-Dimethylamino)acetophenone
• 4-acetyl-N,N-dimethylaniline
• NSC 74022
• Cambridge id 5107953
• AKOS000121500
• DTXSID9062192
• EN300-17667
• 1-[4-(Dimethylamino)phenyl]ethanone #
• SMR000137578
• DTXCID8036449
• 2124-31-4
• 4'-Dimethylaminoacetophenone

• MDL： MFCD00017246
• Inchi： 1S/C10H13NO/c1-8(12)9-4-6-10(7-5-9)11(2)3/h4-7H,1-3H3
• InChI Key： HUDYANRNMZDQGA-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: White or off white crystals
• Density: 1.026
• Melting Point: 104.0 to 107.0 deg-C
• Boiling Point: 282.9 °C at 760 mmHg
• Flash Point: 107 °C
• Refractive Index: 1.549
• PSA: 20.31000
• LogP: 1.95520
• Solubility: Not determined

4'-Dimethylaminoacetophenone Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4'-Dimethylaminoacetophenone

Exploring the Versatile Applications and Properties of 4'-Dimethylaminoacetophenone (CAS No. 2124-31-4)

4'-Dimethylaminoacetophenone (CAS No. 2124-31-4), often referred to as DMAAP, is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a dimethylamino group attached to an acetophenone backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its role in developing advanced materials and bioactive molecules.

One of the most searched questions about 4'-Dimethylaminoacetophenone is its synthesis method and reactivity. The compound is typically synthesized through Friedel-Crafts acylation, followed by dimethylamination. Its electron-donating dimethylamino group enhances its reactivity in photochemical and electrochemical reactions, making it a subject of interest in green chemistry and sustainable synthesis. Recent studies highlight its potential in photoinitiators for polymer coatings, aligning with the growing demand for eco-friendly industrial processes.

In the pharmaceutical sector, DMAAP serves as a precursor for drug discovery, particularly in designing central nervous system (CNS) agents. Its structural motif is found in compounds with antidepressant and neuroprotective properties, addressing the rising global focus on mental health therapeutics. Additionally, its derivatives are explored for antimicrobial applications, responding to the urgent need for novel antibiotic alternatives amid increasing antimicrobial resistance.

From an industrial perspective, 4'-Dimethylaminoacetophenone is gaining traction in advanced material science. Its ability to act as a ligand or chromophore in metal-organic frameworks (MOFs) and fluorescent probes is noteworthy. These applications cater to innovations in sensors, optoelectronics, and energy storage—fields dominating current research trends. Users searching for "DMAAP in OLEDs" or "photocatalysis applications" will find this compound highly relevant.

Environmental and safety profiles of CAS No. 2124-31-4 are also frequently queried. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended. Its biodegradability and low toxicity align with the Principles of Green Chemistry, making it a preferable choice for labs aiming to reduce their ecological footprint.

In summary, 4'-Dimethylaminoacetophenone (CAS No. 2124-31-4) is a multifaceted compound bridging gaps between academia and industry. Its applications in pharmaceutical intermediates, material innovation, and sustainable chemistry ensure its continued relevance. As research evolves, this compound is poised to play a pivotal role in addressing modern scientific and industrial challenges.